3-Hydroxy-6-methoxy-3,4-dihydro-1,5-naphthyridin-2(1H)-one

• CAS No.: 27017-63-6
• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 3-hydroxy-6-methoxy-3,4-dihydro-1H-1,5-naphthyridin-2-one
• InChI: InChI=1S/C9H10N2O3/c1-14-8-3-2-5-6(10-8)4-7(12)9(13)11-5/h2-3,7,12H,4H2,1H3,(H,11,13)
• InChI Key: BJQCYBZKFBEGPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=C1)NC(=O)C(C2)O

Description

3-Hydroxy-6-methoxy-3,4-dihydro-1,5-naphthyridin-2(1H)-one is a useful research compound. Its molecular formula is C9H10N2O3 and its molecular weight is 194.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A roundbottom flask was charged with a solution of ethyl 2-hydroxy-3-(6-methoxy-3-nitropyridin-2-yl)propanoate (37 mmol) in methanol (500 ml). To the mixture was added 10% palladium on carbon (3 g). The solution was shaken under 40 psi of hydrogen for 12 hours. The resulting solution was then allowed to react, with stirring, for 5 hours while the temperature was maintained at room temperature. The mixture was then filtered and the filtrate was diluted with 100 ml of water. Hydrochloric acid was added until the pH=5. The mixture was filtered and the filtrate was adjusted to pH=8 by the addition of sodium carbonate. The solids that formed were collected by filtration to afford the title compound.